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Introduction

Barium iodide dihydrate (Balz:2H20) is an inorganic salt that serves as a key precursor in
specialized areas of organic synthesis. While not a direct catalyst or reagent in a broad range
of organic transformations, its primary and critical application lies in the preparation of highly
reactive organobarium reagents. These reagents are particularly valuable for the regio- and
stereoselective formation of carbon-carbon bonds, offering unique reactivity compared to more
common organometallic reagents like those of magnesium (Grignard reagents) or lithium.

This document provides detailed application notes and experimental protocols for the use of
barium iodide dihydrate in the synthesis of organobarium reagents and their subsequent
application in the allylation of carbonyl compounds.

Primary Application: Precursor to Organobarium
Reagents for Carbon-Carbon Bond Formation

The principal role of barium iodide dihydrate in organic synthesis is as a starting material for
the generation of "activated" barium metal, often referred to as Rieke Barium.[1] This highly
reactive form of barium is not commercially available and must be prepared in situ. The
process involves the dehydration of barium iodide dihydrate to its anhydrous form, followed
by reduction with a suitable reducing agent, such as lithium biphenylide.[1][2] The resulting
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activated barium slurry can then be used to form organobarium reagents, such as allylbarium
and arylbarium compounds, which are potent nucleophiles for C-C bond formation.[2][3]

Logical Workflow

The overall process can be visualized as a three-step sequence:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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